Cas no 6754-35-4 (Pulchellin)

Pulchellin structure
Pulchellin structure
Product Name:Pulchellin
CAS No:6754-35-4
MF:C15H22O4
MW:266.332785129547
CID:1719540
PubChem ID:50990212
Update Time:2025-04-21

Pulchellin Chemical and Physical Properties

Names and Identifiers

    • Pulchellin
    • Azuleno(6,5-B)furan-2(3H)-one, decahydro-5,7-dihydroxy-4A,8-dimethyl-3-methylene-, (3ar-(3aalpha,4abeta,5alpha,7alpha,7aalpha,8alpha,9abeta))-
    • Decahydro-5,7-dihydroxy-4A,8-dimethyl-3-methyleneazuleno(6,5-B)furan-2(3H)-one (3ar-(3aalpha,4abeta,5alpha,7alpha,7aalpha,8alpha,9abeta))-
    • Pulchellin A
    • Nsc 85244
    • Azuleno(6,5-B)furan-2(3H)-one, decahydro-5,7-dihydroxy-4A,8-dimethyl-3-methylene-, (3ar,4as,5R,7S,7as,8R,9as)-
    • (3aR)-3a,4,4a,5,6,7,7aα,8,9,9aβ-Decahydro-5α,7α-dihydroxy-4aβ,8α-dimethyl-3-methyleneazuleno[6,5-b]furan-2(3H)-one
    • 5-Azuleneacetic acid, decahydro-1,3,6-trihydroxy-3a,8-dimethyl-alpha-methylene-, gamma-lactone
    • 6754-35-4
    • Ambros-11(13)-en-12-oic acid, 2alpha,4alpha,8alpha-trihydroxy-,gamma-lactone
    • (3aS,5R,5aS,6S,8R,8aS,9aR)-6,8-dihydroxy-5,8a-dimethyl-1-methylidene-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-2-one
    • NSC85244
    • AKOS040753653
    • NSC-85244
    • Inchi: 1S/C15H22O4/c1-7-4-11-9(8(2)14(18)19-11)6-15(3)12(17)5-10(16)13(7)15/h7,9-13,16-17H,2,4-6H2,1,3H3/t7-,9-,10+,11+,12-,13-,15-/m1/s1
    • InChI Key: BPUNWVGCTMEMKQ-YMWQRJDOSA-N
    • SMILES: O[C@@H]1C[C@@H]([C@H]2[C@H](C)C[C@H]3[C@@H](C(=C)C(=O)O3)C[C@@]21C)O

Computed Properties

  • Exact Mass: 266.15186
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
  • LogP: 1.26210
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